Cas no 552321-24-1 (Benzene, 4-[(4-butylphenyl)ethynyl]-2-fluoro-1-isothiocyanato-)

• Product Name: Benzene, 4-[(4-butylphenyl)ethynyl]-2-fluoro-1-isothiocyanato-
• CAS No: 552321-24-1
• MF: C₁₉H₁₆FNS
• MW: 309.400446891785
• CID: 335874
• PubChem ID: 71441583
• Update Time: 2025-04-19

Benzene, 4-[(4-butylphenyl)ethynyl]-2-fluoro-1-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-[(4-butylphenyl)ethynyl]-2-fluoro-1-isothiocyanato-
• 4-[2-(4-butylphenyl)ethynyl]-2-fluoro-1-isothiocyanatobenzene
• 4-[(4-Butylphenyl)ethynyl]-2-fluoro-1-isothiocyanatobenzene
• DTXSID50850512
• 4-((4-Butylphenyl)ethynyl)-2-fluoro-1-isothiocyanatobenzene
• 552321-24-1
• Benzene, 4-[2-(4-butylphenyl)ethynyl]-2-fluoro-1-isothiocyanato-

• Inchi： 1S/C19H16FNS/c1-2-3-4-15-5-7-16(8-6-15)9-10-17-11-12-19(21-14-22)18(20)13-17/h5-8,11-13H,2-4H2,1H3
• InChI Key： GROCTJGDARENHN-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(C#CC2C=CC(=CC=2)CCCC)=CC=1F

Computed Properties

• Exact Mass: 309.09874885g/mol
• Monoisotopic Mass: 309.09874885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes